Cas no 64074-05-1 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxopropyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxopropyl)-
• CAS No: 64074-05-1
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 425022
• PubChem ID: 10821879
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxopropyl)-
• 2,2-dimethyl-5-propanoyl-1,3-dioxane-4,6-dione
• 2,2-dimethyl-4,6-dioxo-5-propanoyl-1,3-dioxane
• DTXSID60445352
• 64074-05-1
• 2,2 dimethyl-5-propionyl-[1,3]dioxane-4,6 dione
• SCHEMBL31603
• YWFVTTQGHIFVKP-UHFFFAOYSA-N
• 2,2-dimethyl-5-propionyl-[1,3] dioxane-4,6-dione

• Inchi： 1S/C9H12O5/c1-4-5(10)6-7(11)13-9(2,3)14-8(6)12/h6H,4H2,1-3H3
• InChI Key： YWFVTTQGHIFVKP-UHFFFAOYSA-N
• SMILES： O1C(C(C(CC)=O)C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67